Cas no 2227801-89-8 (methyl 5-(1S)-3-amino-1-hydroxypropyl-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(1S)-3-amino-1-hydroxypropyl-2-methylfuran-3-carboxylate
• CAS No: 2227801-89-8
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 6417375
• PubChem ID: 165654015
• Update Time: 2025-08-04

methyl 5-(1S)-3-amino-1-hydroxypropyl-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1S)-3-amino-1-hydroxypropyl-2-methylfuran-3-carboxylate
• methyl 5-[(1S)-3-amino-1-hydroxypropyl]-2-methylfuran-3-carboxylate
• EN300-1744360
• 2227801-89-8

• Inchi： 1S/C10H15NO4/c1-6-7(10(13)14-2)5-9(15-6)8(12)3-4-11/h5,8,12H,3-4,11H2,1-2H3/t8-/m0/s1
• InChI Key： QBZYDZSNEISIBS-QMMMGPOBSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1[C@H](CCN)O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 85.7Ų

Additional information on methyl 5-(1S)-3-amino-1-hydroxypropyl-2-methylfuran-3-carboxylate

Methyl 5-((1S)-3-Amino-1-hydroxypropyl)-2-methylfuran-3-carboxylate (CAS No. 2227801-89-8): A Comprehensive Overview

Methyl 5-((1S)-3-amino-1-hydroxypropyl)-2-methylfuran-3-carboxylate (CAS No. 2227801-89-8) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique furan ring structure and functional groups, has garnered attention for its versatile applications. In this article, we delve into its properties, synthesis, applications, and market relevance, while addressing common queries and industry trends.

The molecular structure of methyl 5-((1S)-3-amino-1-hydroxypropyl)-2-methylfuran-3-carboxylate features a furan core substituted with a methyl ester, a methyl group, and a chiral side chain containing both amino and hydroxyl functionalities. This combination of functional groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery. Researchers often explore its role in the development of bioactive compounds due to its stereochemical properties and reactivity.

One of the key areas of interest for CAS No. 2227801-89-8 is its potential application in medicinal chemistry. The compound's chiral center and functional groups allow for selective modifications, making it a candidate for the synthesis of enantiomerically pure pharmaceuticals. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, addressing growing demand for targeted therapies in diseases such as cancer and metabolic disorders.

In addition to pharmaceutical applications, methyl 5-((1S)-3-amino-1-hydroxypropyl)-2-methylfuran-3-carboxylate is also explored in material science. Its furan derivative properties contribute to the development of novel polymers and coatings with enhanced durability and biodegradability. This aligns with the increasing focus on sustainable materials, a topic frequently searched by industry professionals and environmental advocates.

The synthesis of CAS No. 2227801-89-8 typically involves multi-step organic reactions, including esterification and chiral resolution techniques. Researchers often optimize these processes to improve yield and purity, addressing common challenges such as stereoselectivity and byproduct formation. Recent advancements in catalytic methods have further streamlined its production, making it more accessible for large-scale applications.

Market trends indicate a rising demand for methyl 5-((1S)-3-amino-1-hydroxypropyl)-2-methylfuran-3-carboxylate, driven by its expanding role in drug development and specialty chemicals. Industry reports suggest that the compound's niche applications in high-value sectors contribute to its steady growth. Companies specializing in fine chemicals and custom synthesis frequently list it in their portfolios, catering to research institutions and pharmaceutical firms.

For researchers and procurement specialists, understanding the storage and handling of CAS No. 2227801-89-8 is essential. While not classified as hazardous under standard regulations, proper storage conditions—such as controlled temperature and moisture-free environments—are recommended to maintain its stability. Safety data sheets (SDS) provide detailed guidelines, ensuring compliance with laboratory and industrial standards.

Frequently asked questions about methyl 5-((1S)-3-amino-1-hydroxypropyl)-2-methylfuran-3-carboxylate include its availability, pricing, and custom synthesis options. Suppliers often offer tailored solutions, including bulk quantities and analytical-grade samples, to meet diverse research needs. Online searches for this compound often revolve around its synthetic routes, analogs, and comparative studies with similar furan derivatives.

In conclusion, methyl 5-((1S)-3-amino-1-hydroxypropyl)-2-methylfuran-3-carboxylate (CAS No. 2227801-89-8) represents a promising compound with multifaceted applications. Its role in pharmaceuticals, materials science, and specialty chemicals underscores its importance in modern research. As innovation continues, this compound is poised to remain a topic of interest for scientists and industry stakeholders alike.